5-bromo-2-methoxy-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}benzamide

• IUPAC Name: 5-bromo-2-methoxy-N-[4-(4-methylsulfonylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H22BrN3O4S/c1-27-18-8-3-14(20)13-17(18)19(24)21-15-4-6-16(7-5-15)22-9-11-23(12-10-22)28(2,25)26/h3-8,13H,9-12H2,1-2H3,(H,21,24)
• InChI Key: LPHPUQCPHPMMBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C19H22BrN3O4S
• Molecular Weight: 468.4 g/mol

Description

5-bromo-2-methoxy-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}benzamide, also known as BRL-15572, is a small molecule inhibitor of the protein phosphatase 2A (PP2A). PP2A is a serine/threonine phosphatase that regulates a wide range of cellular processes, including cell division, apoptosis, and protein synthesis. BRL-15572 has been shown to have potential therapeutic applications in cancer, neurodegenerative diseases, and viral infections.

Mechanism of Action

5-bromo-2-methoxy-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}benzamide inhibits the activity of PP2A by binding to the catalytic subunit of the enzyme. This results in the accumulation of phosphorylated proteins, which can lead to cell cycle arrest, apoptosis, and inhibition of cell growth. The inhibition of PP2A also results in the activation of several signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis, and inhibits cell migration and invasion. In neurons, this compound protects against oxidative stress and apoptosis, and improves cognitive function. In viral infections, this compound inhibits viral replication and enhances the antiviral activity of other drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-bromo-2-methoxy-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}benzamide is that it is a small molecule inhibitor, which makes it easy to synthesize and modify for improved activity and specificity. This compound also has a broad range of potential therapeutic applications, making it a versatile tool for research. One limitation of this compound is that it may have off-target effects on other phosphatases, which could complicate its use in certain experiments.

Future Directions

There are several future directions for research on 5-bromo-2-methoxy-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}benzamide. One area of interest is the development of more specific inhibitors of PP2A, which could improve the efficacy and safety of this class of drugs. Another area of interest is the identification of biomarkers that could predict the response of cancer cells to this compound, which could help to personalize cancer treatment. Finally, there is potential for the use of this compound in combination with other drugs, such as chemotherapy or immunotherapy, to improve cancer treatment outcomes.

Scientific Research Applications

5-bromo-2-methoxy-N-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. In cancer research, this compound has been shown to inhibit the growth of several types of cancer cells, including breast, prostate, and lung cancer cells. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising adjuvant therapy for cancer treatment.
In neurodegenerative disease research, this compound has been shown to protect neurons from oxidative stress and apoptosis, which are key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
In viral infection research, this compound has been shown to inhibit the replication of several viruses, including HIV, hepatitis C virus, and Zika virus. This compound has also been shown to enhance the antiviral activity of other drugs, making it a potential combination therapy for viral infections.